Cas no 25526-94-7 (3'-Chloro-3'-deoxythymidine)

3'-Chloro-3'-deoxythymidine structure
3'-Chloro-3'-deoxythymidine structure
Product Name:3'-Chloro-3'-deoxythymidine
CAS No:25526-94-7
MF:C10H13ClN2O4
MW:260.674221754074
MDL:MFCD22418073
CID:266154
PubChem ID:72249
Update Time:2025-04-19

3'-Chloro-3'-deoxythymidine Chemical and Physical Properties

Names and Identifiers

    • Zidovudine Related Compound B
    • 3'-chloro-3'-deoxy-Thymidine
    • 3'-Chloro-3'-deoxythymidine
    • 3'-Chloro-3'-deoxythymidine (Zidovudine Related Compound B)
    • 3'-Desoxy-3'-chlor-thymidin
    • 3′-Chloro-3′-deoxythymidine
    • 8GQZ0LXH0C
    • Thymidine, 3'-chloro-3'-deoxy-
    • 3'-Cl-ddT
    • 1-(3-Chloro-2,3-dideoxy-beta-D-erythro-pentofuranosyl)-5-methylpyrimidine-2,4(1H,3H)-dione
    • Q27270438
    • 25526-94-7
    • ZIDOVUDINE IMPURITY B [WHO-IP]
    • A848736
    • 3'-Chloro-2',3'-dideoxythymidine
    • DTXSID10180226
    • 3'-DESOXY-3'-CHLOROTHYMIDINE
    • CHEMBL1098010
    • 1-(3-CHLORO-2,3-DIDEOXY-.BETA.-D-ERYTHRO-PENTOFURANOSYL)-5-METHYLPYRIMIDINE-2,4(1H,3H)-DIONE (3'-CHLORO-3'-DEOXYTHIMIDINE)
    • 1-(3-CHLORO-2,3-DIDEOXY-.BETA.-D-ERYTHRO-PENTOFURANOSYL)-5-METHYLPYRIMIDINE-2,4(1H,3H)-DIONE
    • 1-[(2R,4S,5R)-4-chloro-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
    • 1-((2S,4R,5S)-4-chloro-5-(hydroxymethyl)-tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione;
    • 1-((2R,4S,5R)-4-Chloro-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
    • 3'-chloro-2' ,3'-dideoxy-5-methyluridine
    • 1-[(2R,4S,5R)-4-chloro-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
    • ZIDOVUDINE IMPURITY B [EP IMPURITY]
    • 1-[(2R,4S,5R)-4-chloro-5-(hydroxymethyl)oxolan-2-yl]-5-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
    • UNII-8GQZ0LXH0C
    • DA-69949
    • ZIDOVUDINE RELATED COMPOUND B (25 MG) (3'-CHLORO-3'-DEOXYTHYMIDINE)
    • MDL: MFCD22418073
    • Inchi: 1S/C10H13ClN2O4/c1-5-3-13(10(16)12-9(5)15)8-2-6(11)7(4-14)17-8/h3,6-8,14H,2,4H2,1H3,(H,12,15,16)/t6-,7+,8+/m0/s1
    • InChI Key: KQVJDKGDGLWBQT-XLPZGREQSA-N
    • SMILES: Cl[C@@H]1[C@@H](CO)O[C@H](C1)N1C(NC(C(C)=C1)=O)=O

Computed Properties

  • Exact Mass: 260.05649
  • Monoisotopic Mass: 260.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0
  • Topological Polar Surface Area: 78.9A^2

Experimental Properties

  • Density: 1.48±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 180-182 ºC
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.597
  • Solubility: Slightly soluble (1.2 g/l) (25 º C),
  • PSA: 78.87
  • LogP: -0.26780
  • Vapor Pressure: NO data available

3'-Chloro-3'-deoxythymidine Security Information

3'-Chloro-3'-deoxythymidine Pricemore >>

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